Cas no 24701-69-7 (7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid)

7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid structure
24701-69-7 structure
7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid
24701-69-7
C9H12N2O4S
244.26758
MFCD09839433
52563
9816277

7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid Properties

Names and Identifiers

    • 7-AMCA
    • 7-Amino-3-methoxymethyl-3-cephem-4-carboxylic acid
    • 7-Amino-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid
    • (6R,7R)-7-Amino-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-amino-3-methoxymethyl-3-cephem-4-carboxylic acid
    • (6R,7R)-7-amino-3-methoxymethylcephalosporanic acid
    • 3-methoxymethyl-7-aminocephalosporanic acid
    • 7-amino-3-hydroxy-1-indanone
    • 7-amino-3-hydroxy-indan-1-one
    • aminohydroxyindanone
    • 7-Amino -3-methoxycephalosporanic Acid
    • BS-41663
    • DTXSID20947640
    • A877828
    • NS00077764
    • W16720
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-(methoxymethyl)-8-oxo-, (6R,7R)-
    • CS-0062022
    • 24701-69-7
    • SCHEMBL6652320
    • AKOS015999168
    • BCP12162
    • BDSDFCVDQUGOFB-SVGQVSJJSA-N
    • MFCD09839433
    • +Expand
    • MFCD09839433
    • BDSDFCVDQUGOFB-SVGQVSJJSA-N
    • 1S/C9H12N2O4S/c1-15-2-4-3-16-8-5(10)7(12)11(8)6(4)9(13)14/h5,8H,2-3,10H2,1H3,(H,13,14)/t5?,8-/m0/s1
    • COCC1=C(C(=O)O)N2C(=O)[C@H]([C@H]2SC1)N

Computed Properties

  • 244.05200
  • 2
  • 6
  • 3
  • 244.05177804g/mol
  • 16
  • 382
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 4
  • 0
  • 118Ų

Experimental Properties

  • -0.14790
  • 118.16000
  • 1.663
  • 511.4°C at 760 mmHg
  • 263.1°C
  • 1.55

7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002PK4-1g
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-(methoxymethyl)-8-oxo-, (6R,7R)-
24701-69-7 95%
1g
$642.00 2024-05-21
A2B Chem LLC
AB25636-250mg
7-Amca
24701-69-7 95%
250mg
$237.00
abcr
AB512844-1 g
(6R,7R)-7-Amino-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid; .
24701-69-7
1g
€74.10 2022-03-23
Ambeed
A446079-1g
(6R,7R)-7-Amino-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
24701-69-7 95%
1g
$21.0 2024-08-03
Chemenu
CM203203-1000g
(6R,7R)-7-Amino-3-(methoxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
24701-69-7 98%
1000g
$1680
eNovation Chemicals LLC
D746805-5g
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-(methoxymethyl)-8-oxo-, (6R,7R)-
24701-69-7 95+%
5g
$350 2022-09-08
TRC
A612400-500mg
7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid
24701-69-7
500mg
$ 207.00 2023-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1132662-5g
7-AMCA
24701-69-7 97%
5g
¥375 2023-04-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YD019-5g
7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid
24701-69-7 95+%
5g
2560CNY
SHENG KE LU SI SHENG WU JI SHU
sc-480715-500 mg
7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid,
24701-69-7
500MG
¥2,858.00 2023-07-11

7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid Synthesis

7-Amino-3-(methoxymethyl)-3-cephem-4-carboxylic Acid Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:24701-69-7)
SFD2075
25KG,200KG,1000KG
99%
Wednesday, 11 December 2024 17:03

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